Cas no 55959-70-1 (Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester)

Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester structure
55959-70-1 structure
Product name:Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester
CAS No:55959-70-1
MF:C14H22O6
MW:286.320885181427
CID:350210
PubChem ID:13126143

Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid, 2,3-bis(1-oxopropyl)-, diethyl ester
    • diethyl 2,3-di(propanoyl)butanedioate
    • diethyl alpha,beta-dipropionylsuccinate
    • 55959-70-1
    • diethyl-2,3-dipropionyl-succinate
    • PZQQTBNKQRUZPY-UHFFFAOYSA-N
    • SCHEMBL11194919
    • DTXSID20519982
    • Diethyl 2,3-dipropanoylbutanedioate
    • Inchi: InChI=1S/C14H22O6/c1-5-9(15)11(13(17)19-7-3)12(10(16)6-2)14(18)20-8-4/h11-12H,5-8H2,1-4H3
    • InChI Key: PZQQTBNKQRUZPY-UHFFFAOYSA-N
    • SMILES: CCOC(C(C(C(OCC)=O)C(CC)=O)C(CC)=O)=O

Computed Properties

  • Exact Mass: 286.14166
  • Monoisotopic Mass: 286.14163842g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 86.7Ų

Experimental Properties

  • PSA: 86.74

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